Pyrrolidine, 1-[[(dimethoxymethyl)imino]methyl]-

• IUPAC Name: N-(dimethoxymethyl)-1-pyrrolidin-1-ylmethanimine
• InChI: InChI=1S/C8H16N2O2/c1-11-8(12-2)9-7-10-5-3-4-6-10/h7-8H,3-6H2,1-2H3
• InChI Key: MKZFHAZJIHAYHT-UHFFFAOYSA-N
• Canonical SMILES: COC(N=CN1CCCC1)OC
• Molecular Formula: C8H16N2O2
• DSSTOX Substance ID: DTXSID70631683
• Molecular Weight: 172.22 g/mol
• CAS RN: 94815-03-9

Description

Pyrrolidine, also known as tetrahydropyrrole, is an organic compound with the molecular formula (CH2)4NH. It is a cyclic secondary amine, also classified as a saturated heterocycle. It is a colorless liquid that is miscible with water and most organic solvents.

Synthesis Analysis

Pyrrolidine is prepared industrially by the reaction of 1,4-butanediol and ammonia at a temperature of 165–200°C and a pressure of 17–21 MPa in the presence of a cobalt- and nickel oxide catalyst, which is supported on alumina. The reaction is carried out in the liquid phase in a continuous tube- or tube bundle reactor, which is operated in the cycle gas method.

Molecular Structure Analysis

The molecular weight of Pyrrolidine, 1-methyl- is 85.1475. The IUPAC Standard InChI is InChI=1S/C5H11N/c1-6-4-2-3-5-6/h2-5H2,1H3.

Chemical Reactions Analysis

Pyrrolidine is used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization.

Physical And Chemical Properties Analysis

Pyrrolidine is a colorless liquid that is miscible with water and most organic solvents. It has a characteristic odor that has been described as "ammoniacal, fishy, shellfish-like".

Mechanism of Action

Research findings revealed that 1,4-dideoxy-1,4-imino-d-ribitol isolated from the Morus alba significantly inhibits the activity of eukaryotic DNA polymerases with IC50 values of 21–35 µM. Nicotine (0–10 mM) stimulated cyclooxygenase (COX)-2 expression by activation of NF-κB and the subsequent release of prostaglandins.

Safety and Hazards

Pyrrolidine is highly flammable, harmful, corrosive, and a possible mutagen. It has a flash point of 3°C (37°F; 276K) and an autoignition temperature of 345°C (653°F; 618K).

Future Directions

The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen. The introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. Therefore, it is believed that this work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.